Cas no 17304-69-7 (4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate)

• Product Name: 4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate
• CAS No: 17304-69-7
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 122243
• PubChem ID: 555744
• Update Time: 2025-10-31

4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dicarboxylicacid, 1-phenyl-, 4,5-dimethyl ester
• Dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate
• dimethyl 1-phenyltriazole-4,5-dicarboxylate
• 1-Phenyl-1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl ester
• 4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate
• ChemDiv3_014609
• DTXSID70339379
• KCKQEVLPVNRLNX-UHFFFAOYSA-N
• CCG-130819
• SR-01000908885
• SR-01000908885-1
• 17304-69-7
• F1608-0101
• AKOS001787802
• IDI1_030407
• Dimethyl1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate
• Methyl 1-phenyl-1,2,3-triazole-4,5-dicarboxylate
• HMS1514I01
• Dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate #

• MDL： MFCD06743635
• Inchi： 1S/C12H11N3O4/c1-18-11(16)9-10(12(17)19-2)15(14-13-9)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： KCKQEVLPVNRLNX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)N=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 261.07503
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• PSA: 83.31

Additional information on 4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate

Professional Introduction to 4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate (CAS No. 17304-69-7)

4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate, identified by the chemical identifier CAS No. 17304-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the triazole derivative class, a group of molecules known for their diverse biological activities and structural versatility. The presence of both methyl and phenyl substituents, along with the dicarboxylate functional groups at the 4 and 5 positions of the triazole ring, imparts unique chemical properties that make it a valuable candidate for further research and development.

The structural framework of 4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate consists of a central triazole ring substituted with two methyl groups and a phenyl group at the 1-position. The dicarboxylate groups at the 4 and 5 positions introduce additional reactivity, enabling various chemical modifications that can be exploited in synthetic chemistry. This structural motif is particularly interesting because it combines the stability of the triazole ring with the electronic and steric effects of the phenyl and methyl groups, making it a promising scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in pharmaceuticals, agrochemicals, and material science. The dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate structure has shown promise in several areas, particularly in the development of new drugs targeting various diseases.

One of the most compelling aspects of 4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate is its versatility as a building block in medicinal chemistry. The presence of multiple reactive sites allows for the introduction of different functional groups through various synthetic pathways. For instance, the carboxylate groups can be used to form esters or amides, while the triazole ring can undergo further modifications such as alkylation or substitution at other positions. This flexibility makes it an attractive candidate for designing molecules with tailored properties.

Recent studies have highlighted the potential of 4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate in drug discovery. Researchers have explored its derivatives as inhibitors of enzymes involved in inflammatory pathways and as potential anticancer agents. The phenyl group contributes to hydrophobic interactions with biological targets, while the methyl groups can influence binding affinity through steric effects. Additionally, the triazole ring itself has been shown to exhibit bioactivity due to its ability to interact with specific protein pockets or enzymes.

The dicarboxylate functionality at the 4 and 5 positions of the triazole ring is particularly noteworthy because it can be used to form metal complexes or coordinate with other ions. This property has implications not only in pharmaceutical applications but also in material science, where such complexes can be used as catalysts or luminescent materials. The ability to tune these interactions by modifying the substituents on the triazole ring opens up numerous possibilities for developing novel materials with specific functionalities.

In terms of synthetic methodologies, 4,5-dimethyl 1-phenyl-1H-1,2,3-triazole-4,5-dicarboxylate can be synthesized through multi-step organic reactions involving condensation reactions between appropriate precursors. The synthesis typically involves forming the triazole ring followed by functionalization at the desired positions. Advances in synthetic chemistry have enabled more efficient and scalable production methods for this compound and its derivatives.

The pharmacological properties of dimethyl 1-phenyl-HETD (hetarylethene triazolinedione) derivatives have been extensively studied due to their potential therapeutic applications. These compounds have demonstrated activity against various disease states by modulating biological pathways associated with inflammation and cancer progression. The structural features of this compound contribute to its binding affinity and selectivity for target proteins or enzymes.

One area where 4,⁵-dimethyl N-(²,⁶-dimethoxybenzamido)-N'-(²,⁶-dimethoxybenzoyl)-triazolo[_4,,_5-c]pyrimidine is particularly relevant is in cancer research. Researchers have identified several derivatives of this scaffold that exhibit inhibitory activity against kinases involved in tumor growth and metastasis. The combination of hydrophobic interactions provided by the phenyl group and steric hindrance from methyl substituents allows these compounds to effectively disrupt signaling pathways critical for cancer cell survival.

The versatility of N-(2-hydroxybenzamido)-N'-(2-hydroxybenzoyl)-triazolo[_4,,_5-c]pyrimidine derivatives extends beyond their role as pharmacological agents; they also serve as valuable tools in chemical biology studies aimed at understanding disease mechanisms at a molecular level. By investigating how these compounds interact with biological targets within living cells or tissues, researchers gain insights into key processes underlying health conditions such as inflammation or neoplasia (cancer).

The synthesis strategies employed for preparing these complex molecules reflect both traditional organic chemistry techniques like condensation reactions between carbonyl compounds while also incorporating modern approaches including transition-metal catalysis which enables more efficient transformations under milder conditions than classical methods alone would allow alone . This synergy between established protocols along newer innovations ensures robust production processes capable meeting both academic research needs industrial scale manufacturing requirements alike .